Cas no 102292-30-8 (5-bromo-2-methyl-2,3-dihydro-1-benzofuran)

• Product Name: 5-bromo-2-methyl-2,3-dihydro-1-benzofuran
• CAS No: 102292-30-8
• MF: C₉H₉BrO
• MW: 213.071161985397
• MDL: MFCD11634359
• CID: 1132624
• PubChem ID: 13301601
• Update Time: 2025-05-20

5-bromo-2-methyl-2,3-dihydro-1-benzofuran Chemical and Physical Properties

Names and Identifiers

• 5-bromo-2-methyl-2,3-dihydro-1-benzofuran
• ACMC-20m5at
• CTK0D9139
• 5-Brom-2-methyl-2,3-dihydro-benzofuran
• 5-bromo-2-methyl-2,3-dihydro-benzofuran
• Benzofuran, 5-bromo-2,3-dihydro-2-methyl-
• MCULE-9014661302
• 5-bromo-2,3-dihydro-2-methylbenzo[b]furan
• AKOS009438226
• SureCN5809100
• AGN-PC-00LY7E
• ACMC-20m5at; CTK0D9139; 5-Brom-2-methyl-2,3-dihydro-benzofuran; 5-bromo-2-methyl-2,3-dihydro-benzofuran; Benzofuran, 5-bromo-2,3-dihydro-2-methyl-; MCULE-9014661302; 5-bromo-2,3-dihydro-2-methylbenzo[b]furan; AKOS009438226; SureCN5809100; AGN-PC-00LY7E;
• SCHEMBL5809100
• 5-bromo-2-methyl-2,3-dihydrobenzofuran
• FEPPMMHYULGHKP-UHFFFAOYSA-N
• AS-65022
• Z409451514
• EN300-62505
• CS-0037566
• MFCD11634359
• DTXSID30535719
• AM805905
• CEA29230
• 102292-30-8

• MDL： MFCD11634359
• Inchi： 1S/C9H9BrO/c1-6-4-7-5-8(10)2-3-9(7)11-6/h2-3,5-6H,4H2,1H3
• InChI Key： FEPPMMHYULGHKP-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)CC(C)O2

Computed Properties

• Exact Mass: 211.98367
• Monoisotopic Mass: 211.98368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• PSA: 9.23

5-bromo-2-methyl-2,3-dihydro-1-benzofuran Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Coumarans Coumarans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Coumarans

Additional information on 5-bromo-2-methyl-2,3-dihydro-1-benzofuran

Recent Advances in the Study of 5-Bromo-2-methyl-2,3-dihydro-1-benzofuran (CAS: 102292-30-8) and Its Applications in Chemical Biology and Medicine

The compound 5-bromo-2-methyl-2,3-dihydro-1-benzofuran (CAS: 102292-30-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This heterocyclic compound, characterized by a brominated dihydrobenzofuran core, has been the subject of numerous studies aimed at exploring its pharmacological activities, synthetic pathways, and mechanisms of action. The following research brief synthesizes the latest findings related to this compound, highlighting its relevance in drug discovery and development.

Recent studies have focused on the synthesis and optimization of 5-bromo-2-methyl-2,3-dihydro-1-benzofuran derivatives to enhance their bioactivity and selectivity. A 2023 publication in the Journal of Medicinal Chemistry reported a novel synthetic route that improves yield and purity, addressing previous challenges in large-scale production. The study also identified key intermediates, such as 102292-30-8, which serve as crucial building blocks for further functionalization. These advancements are expected to facilitate the development of new analogs with improved pharmacokinetic properties.

In the realm of pharmacology, 5-bromo-2-methyl-2,3-dihydro-1-benzofuran has demonstrated promising activity as a modulator of central nervous system (CNS) targets. Preclinical studies published in Neuropharmacology (2024) revealed that this compound exhibits high affinity for serotonin receptors, particularly the 5-HT_2A subtype, suggesting potential applications in treating neuropsychiatric disorders such as depression and anxiety. Molecular docking simulations further elucidated its binding mode, providing insights for structure-activity relationship (SAR) optimization.

Beyond CNS applications, emerging research has explored the anticancer potential of 5-bromo-2-methyl-2,3-dihydro-1-benzofuran derivatives. A recent study in Bioorganic & Medicinal Chemistry Letters (2024) highlighted its role as a scaffold for designing inhibitors of protein kinases involved in tumor proliferation. The compound's bromine moiety was found to enhance interactions with hydrophobic pockets in the kinase active site, leading to improved inhibitory potency against specific cancer cell lines.

In conclusion, the growing body of research on 5-bromo-2-methyl-2,3-dihydro-1-benzofuran (CAS: 102292-30-8) underscores its versatility as a pharmacophore in drug discovery. Continued efforts in synthetic chemistry, target identification, and mechanistic studies are expected to unlock further therapeutic potential, positioning this compound as a valuable tool in the development of next-generation pharmaceuticals.